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Compound of Interest

Compound Name: 4-O-methylgallic acid

CAS No.: 4319-02-2

Cat. No.: B1223082

Get Quote

Executive Summary
4-O-Methylgallic acid (3,5-dihydroxy-4-methoxybenzoic acid) is a phenolic acid derivative

widely used as an intermediate in pharmaceutical synthesis and antioxidant research.[1] While

not classified as an EPA P-listed acute toxin, its phenolic nature dictates strict disposal

protocols to prevent aquatic toxicity and dangerous interactions with oxidizers.

Immediate Directives:

NEVER dispose of down the drain. Phenolic compounds bioaccumulate and disrupt aquatic

ecosystems.

SEGREGATE strictly from strong oxidizing agents (e.g., Nitric Acid, Permanganates) to

prevent exothermic reactions.

INCINERATE via approved chemical waste streams; this is the only validated destruction

method.
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of 4-O-methylgallic acid is the foundation of a

safe disposal plan. Its dual nature as a weak acid and a reducing agent (antioxidant) drives the

segregation logic.

Table 1: Physicochemical & Safety Data
Property Specification Operational Implication

Chemical Name 4-O-Methylgallic acid
Primary identifier for waste

manifests.[1][2]

Synonyms
3,5-dihydroxy-4-

methoxybenzoic acid

Alternate name often found on

older reagent bottles.[1]

CAS Number 4319-02-2
Required for accurate EHS

inventory tracking.[1]

Physical State Solid (Crystalline Powder)
Dust generation risk during

transfer.[1][3]

Acidity (pKa) ~4.5 (Carboxylic acid)
Incompatible with strong bases

(exothermic neutralization).[1]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[4][5] Irrit.)

Requires standard PPE (Nitrile

gloves, Safety glasses).

Reactivity Reducing Agent
CRITICAL: Incompatible with

strong oxidizers.[1]

Expert Insight: Unlike simple inorganic acids, the phenolic hydroxyl groups on this molecule

make it susceptible to oxidation. Mixing this waste with oxidizing acids (like Chromic acid

cleaning solutions) can lead to rapid heat generation and potentially explosive decomposition.
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Pre-Disposal Stabilization & Segregation
Effective waste management begins at the bench, not the waste room. You must categorize the

waste stream immediately upon generation.

Segregation Protocol
Organic Stream: 4-O-methylgallic acid is an organic compound.[6][5][7][8][9][10] It must be

disposed of in Organic Waste containers.

Halogen Status: It is Non-Halogenated. Unless you have dissolved it in a halogenated

solvent (e.g., Dichloromethane), it should go into the "Non-Halogenated Organic" stream to

reduce disposal costs.

Incompatibility Check:

Keep Away From: Nitric acid, Perchlorates, Permanganates.

Keep Away From: Heavy metal waste (some phenols can chelate metals, complicating

treatment).

The Disposal Protocol (Step-by-Step)
This section outlines the workflow for the three most common disposal scenarios in a research

laboratory.

Scenario A: Solid Waste (Expired Reagent or Excess
Powder)

Step 1: Do not dissolve the solid unnecessarily. Disposal of solids is generally more cost-

effective and safer than creating large volumes of liquid waste.

Step 2: Place the solid material in a chemically compatible container (HDPE or Amber

Glass).

Step 3: Label the container with a hazardous waste tag.

Constituents: "4-O-Methylgallic Acid, Solid"[1]
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Hazard Checkbox: "Irritant", "Toxic".

Step 4: Seal tightly and place in the satellite accumulation area for EHS pickup.

Scenario B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Step 1: Identify the primary solvent.

If Combustible (Ethanol, Methanol, Ethyl Acetate): Combine with compatible non-

halogenated organic solvents.

If Halogenated (DCM, Chloroform): Must go into the Halogenated waste stream.

Step 2: Adjust pH if necessary. If the solution is highly acidic (pH < 2) due to other reagents,

neutralize slowly to pH 5–9 before adding to a bulk organic waste carboy to prevent drum

corrosion, unless your facility accepts acidic organic waste.

Step 3: Transfer to the appropriate carboy (High-density Polyethylene - HDPE is standard).

Leave 10% headspace to allow for vapor expansion.

Scenario C: Trace Residue (Glassware Cleaning)
Step 1: Triple rinse the glassware with a small volume of organic solvent (e.g., Ethanol or

Acetone).

Step 2: Collect the rinsate into the Liquid Organic Waste container (Scenario B).

Step 3: Once triple-rinsed, the glassware can be washed in a standard laboratory

dishwasher or with detergent.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logic flow for determining the correct disposal path.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
4-O-Methylgallic Acid

Determine Physical State

Solid (Powder/Crystals) Solution (Dissolved)

Containerize in HDPE/Glass
(Do NOT dissolve)

Label: 'Hazardous Waste - Solid'
Constituent: 4-O-Methylgallic Acid

Final Disposal:
High-Temp Incineration

 EHS Pickup

Check Primary Solvent

Non-Halogenated Solvent
(MeOH, EtOH, EtOAc)

 Combustible

Halogenated Solvent
(DCM, Chloroform)

 Halogenated

 Organic Waste Stream A  Organic Waste Stream B

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-O-methylgallic acid waste based on physical state

and solvent composition.

Emergency Spill Response
In the event of a spill, rapid containment prevents environmental release.

PPE Requirements:

Nitrile Gloves (Double gloving recommended for liquid spills).
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Safety Goggles (Standard ANSI Z87.1).

Lab Coat (Buttoned).[11]

N95 Dust Mask (If powder spill is significant and dust is airborne).

Spill Cleanup Workflow
Assess: Determine if the spill is "Minor" (<50g/50mL) or "Major".

Isolate: Alert nearby personnel and cordon off the area.

Contain:

Solid: Cover with wet paper towels to prevent dust, then sweep carefully.

Liquid: Surround with absorbent pads or vermiculite.[12]

Clean: Scoop material into a hazardous waste bag. Clean the surface with soap and water

(collecting the water as waste if heavily contaminated).[3]

Report: Document the incident with your EHS department.

Spill Detected Don PPE:
Gloves, Goggles, Mask

Containment:
Absorbent (Liquid) or

Wet Wipe (Solid)

Transfer to
Hazardous Waste Bag

Decontaminate Surface
(Soap & Water)

Click to download full resolution via product page

Figure 2: Immediate response workflow for minor laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/product/b1223082?utm_src=pdf-custom-synthesis#bc-rfq
http://exposome-explorer.iarc.fr/compounds/397
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://www.carlroth.com/medias/SDB-2699-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NzR8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0T0M4NU1UZ3lPVGd5TVRFeE1qWXlMMU5FUWw4eU5qazVYMEZWWDBWT0xuQmtaZ3xkNmJkNWFmNzRkZGZmMDFkMDZkYWNkOTE1Njk3N2U3Zjc2OWZkZmRmYjU0MjcyY2MyMmNkNjY0OWM3ODU3ZTg5
https://cdn.caymanchem.com/cdn/msds/11846m.pdf
https://www.fishersci.com/store/msds?partNumber=AC410860051&productDescription=GALLIC+ACID+5KG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-O-methylgallic-acid
https://www.extrasynthese.com/gallic-acid-deriv/697-4-o-methylgallic-acid.html
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://foodb.ca/compounds/FDB031314
https://foodb.ca/compounds/FDB031314
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.benchchem.com/product/b1223082/docs#4-o-methylgallic-acid-proper-disposal-handling-procedures-1-2
https://www.benchchem.com/product/b1223082/docs#4-o-methylgallic-acid-proper-disposal-handling-procedures-1-2
https://www.benchchem.com/product/b1223082/docs#4-o-methylgallic-acid-proper-disposal-handling-procedures-1-2
https://www.benchchem.com/product/b1223082/docs#4-o-methylgallic-acid-proper-disposal-handling-procedures-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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